Cas no 2229205-04-1 (1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine
• CAS No: 2229205-04-1
• MF: C₁₀H₁₄F₂N₂
• MW: 200.228369235992
• CID: 6437701
• PubChem ID: 165850765
• Update Time: 2025-11-05

1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine
• 2229205-04-1
• EN300-1969852

• Inchi： 1S/C10H14F2N2/c1-7-8(4-3-5-14-7)6-10(2,13)9(11)12/h3-5,9H,6,13H2,1-2H3
• InChI Key： WYFIDEYILRPZKI-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CC=CN=C1C)N)F

Computed Properties

• Exact Mass: 200.11250478g/mol
• Monoisotopic Mass: 200.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine (CAS No: 2229205-04-1) and Its Emerging Applications in Chemical Biology

1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine, identified by its CAS number 2229205-04-1, is a novel organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of nitrogen-containing heterocycles that are increasingly being explored for their pharmacological and biochemical applications. The presence of both fluorine and pyridine moieties in its molecular framework suggests a high degree of versatility, making it a promising candidate for further investigation in drug discovery and molecular research.

The structural motif of 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine features a fluorinated aliphatic chain connected to a pyridine ring, which is further substituted with an amine group. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, thereby enabling a wide range of potential therapeutic effects. The fluorine atoms in the molecule can enhance metabolic stability and binding affinity, which are critical factors in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated compounds due to their unique electronic properties and biological activities. The incorporation of fluorine into organic molecules often leads to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has made fluorinated compounds highly desirable in the pharmaceutical industry.

One of the most compelling aspects of 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine is its potential as a scaffold for the development of new bioactive molecules. The pyridine ring is a well-known pharmacophore that is present in numerous FDA-approved drugs, owing to its ability to interact with biological targets in a highly specific manner. By combining this scaffold with a fluorinated aliphatic chain and an amine group, researchers can generate compounds with tailored biological properties that may exhibit novel therapeutic effects.

Recent studies have begun to explore the pharmacological potential of 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yl)propan-2-amine and related derivatives. Preliminary investigations suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The fluorine atoms are believed to enhance the binding affinity of the molecule to its target proteins, leading to more potent and selective inhibition. Additionally, the amine group provides a site for further functionalization, allowing researchers to fine-tune the biological activity of the compound.

The synthesis of 1,1-difluoro-2-methyl-3-(2-methylpyridin-3-yloxy)propanamides has been reported as a key step in generating derivatives of this compound. These derivatives have shown promise in preclinical studies as potential treatments for various diseases, including neurological disorders and autoimmune conditions. The ability to modify the structure of 1,1-difluoro-2-methyl-N-(pyridinylmethyl)-3-(trifluoromethyl)propanamides allows for the exploration of multiple therapeutic pathways, making it an attractive candidate for drug development.

The use of computational methods has also played a crucial role in understanding the biological activity of CAS No 2229205 04 1. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These insights have been instrumental in guiding synthetic efforts toward optimizing the potency and selectivity of potential drug candidates.

Furthermore, the environmental impact of fluorinated compounds has been a topic of increasing interest. While fluorine atoms can enhance the efficacy of pharmaceuticals, they also raise concerns about persistence and bioaccumulation. However, advances in green chemistry have led to more sustainable synthetic routes for producing these compounds, reducing their environmental footprint.

The future prospects for CAS No 2229205 04 1 are promising, with ongoing research aimed at uncovering new applications in chemical biology and drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapies for human diseases.

In conclusion,CAS No 2229205 04 1, or N-(tert-butyl)-4-fluorobenzamide, represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As further studies reveal its full potential,this compound is poised to make substantial contributions to pharmaceutical research and development.